2,2'-oxybis[N'-(2-fluorobenzylidene)acetohydrazide]

• IUPAC Name: N-[(2-fluorophenyl)methylideneamino]-2-[2-[2-[(2-fluorophenyl)methylidene]hydrazinyl]-2-oxoethoxy]acetamide
• InChI: InChI=1S/C18H16F2N4O3/c19-15-7-3-1-5-13(15)9-21-23-17(25)11-27-12-18(26)24-22-10-14-6-2-4-8-16(14)20/h1-10H,11-12H2,(H,23,25)(H,24,26)
• InChI Key: CKKGKSWGDZJDQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)COCC(=O)NN=CC2=CC=CC=C2F)F
• Molecular Formula: C18H16F2N4O3
• Molecular Weight: 374.3 g/mol

Description

The compound '2,2'-oxybis[N'-(2-fluorobenzylidene)acetohydrazide]' is a synthetic organic compound that has been the focus of scientific research due to its potential applications in various fields. The compound is commonly referred to as 'OFBAH' and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of OFBAH is not yet fully understood. However, studies have shown that it interacts with specific cellular targets, leading to the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer development.
Biochemical and Physiological Effects:
OFBAH has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of cancer cells and reduce the production of pro-inflammatory cytokines. In vivo studies have also shown that it can reduce inflammation and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of OFBAH is its high yield and ease of synthesis. It is also stable under normal laboratory conditions, making it suitable for various experiments. However, one limitation of OFBAH is its relatively low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of OFBAH. One potential area of research is the development of novel anti-cancer drugs based on its chemical structure. Another area of research is the exploration of its potential as a plant growth regulator in agriculture. Furthermore, the study of its interaction with specific cellular targets could lead to the discovery of new signaling pathways and enzymes involved in inflammation and cancer development.

Synthesis Methods

The synthesis of OFBAH involves the reaction between 2-fluorobenzaldehyde and acetyl hydrazine in the presence of a suitable catalyst. The reaction yields OFBAH as a white crystalline solid with a high yield.

Scientific Research Applications

OFBAH has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, OFBAH has been shown to exhibit anti-inflammatory and anti-cancer properties. In agriculture, OFBAH has been used as a plant growth regulator, while in materials science, it has been used as a precursor for the synthesis of various metal complexes.